Cas no 122320-77-8 (Ethanol, 2-(2-benzoxazolylmethylamino)-)

Ethanol, 2-(2-benzoxazolylmethylamino)- structure
122320-77-8 structure
Product Name:Ethanol, 2-(2-benzoxazolylmethylamino)-
CAS No:122320-77-8
MF:C10H12N2O2
MW:192.214482307434
CID:1214875
PubChem ID:69570127
Update Time:2025-04-20

Ethanol, 2-(2-benzoxazolylmethylamino)- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-(2-benzoxazolylmethylamino)-
    • 2-(1,3-benzoxazol-2-ylmethylamino)ethanol
    • SCHEMBL5797959
    • 2-{[(1,3-Benzoxazol-2-yl)methyl]amino}ethan-1-ol
    • 2-(benzoxazol-2-ylmethylamino)ethanol
    • DTXSID60740915
    • 122320-77-8
    • Inchi: 1S/C10H12N2O2/c13-6-5-11-7-10-12-8-3-1-2-4-9(8)14-10/h1-4,11,13H,5-7H2
    • InChI Key: FZQSIMHMEISXGR-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1CNCCO

Computed Properties

  • Exact Mass: 192.08996
  • Monoisotopic Mass: 192.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 58.3Ų

Experimental Properties

  • PSA: 49.5
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